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Compound of Interest

Compound Name: Magnolignan A

Cat. No.: B12416239 Get Quote

An In-Depth Technical Guide to Magnolignan A
For Researchers, Scientists, and Drug Development Professionals

Introduction
Magnolignan A is a naturally occurring lignan, a class of polyphenolic compounds known for

their diverse biological activities. Isolated from the heartwood of Streblus asper, Magnolignan
A has garnered interest within the scientific community for its potential pharmacological

properties. This technical guide provides a comprehensive overview of the chemical structure,

properties, and biological activities of Magnolignan A, with a focus on experimental data and

methodologies to support further research and development.

Chemical Structure and Properties
Magnolignan A is chemically defined as (2R)-3-[4-hydroxy-3-(2-hydroxy-5-prop-2-

enylphenyl)phenyl]propane-1,2-diol. Its structure features a biphenyl core, characteristic of

many bioactive lignans, substituted with hydroxyl and allyl functional groups that contribute to

its chemical reactivity and biological effects.

Chemical Structure:

Physicochemical Properties of Magnolignan A
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Property Value Source

Molecular Formula C₁₈H₂₀O₄ [1]

IUPAC Name

(2R)-3-[4-hydroxy-3-(2-

hydroxy-5-prop-2-

enylphenyl)phenyl]propane-

1,2-diol

[1]

Molecular Weight 300.35 g/mol [1]

CAS Number 93673-81-5

Predicted XLogP3 2.9 [1]

Hydrogen Bond Donor Count 4 [1]

Hydrogen Bond Acceptor

Count
4 [1]

Rotatable Bond Count 6 [1]

Exact Mass 300.136159 g/mol [1]

Monoisotopic Mass 300.136159 g/mol [1]

Topological Polar Surface Area 80.9 Å² [1]

Heavy Atom Count 22 [1]

Complexity 346 [1]

Spectroscopic Data
The structural elucidation of Magnolignan A was accomplished through a combination of

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass

Spectrometry (MS), Infrared (IR) spectroscopy, and Ultraviolet-Visible (UV-Vis) spectroscopy.

NMR Spectroscopy

Detailed 1D and 2D NMR experiments are crucial for the definitive structural assignment of

Magnolignan A.
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Note: The specific chemical shift values (δ) in ppm and coupling constants (J) in Hz for ¹H and

¹³C NMR are detailed in the original publication by Li et al. in Magnetic Resonance in

Chemistry, 2008.

Mass Spectrometry (MS)

High-resolution mass spectrometry provides the exact mass of the molecule, confirming its

elemental composition.

Infrared (IR) Spectroscopy

The IR spectrum of Magnolignan A reveals the presence of key functional groups.

Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis spectrum provides information about the electronic transitions within the molecule,

characteristic of its aromatic system.

Experimental Protocols
Isolation of Magnolignan A from Streblus asper

The isolation of Magnolignan A from the heartwood of Streblus asper is a multi-step process

involving extraction and chromatographic separation.
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Extraction

Fractionation

Purification

Air-dried, powdered heartwood of Streblus asper

Extraction with organic solvent (e.g., Methanol)

Concentration of the crude extract under reduced pressure

Suspension of crude extract in water

Successive partitioning with solvents of increasing polarity (e.g., n-hexane, chloroform, ethyl acetate)

Collection of fractions

Bioassay-guided fractionation of active fractions

Column chromatography (e.g., Silica gel, Sephadex LH-20)

Further purification by High-Performance Liquid Chromatography (HPLC)

Isolated Magnolignan A

Click to download full resolution via product page

Caption: General workflow for the isolation of Magnolignan A.
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Biological Activity
While research on Magnolignan A is still in its early stages, preliminary studies on related

compounds isolated from Streblus asper indicate potential cytotoxic activities. A glycosylated

form, Magnolignan A-2-O-beta-D-glucopyranoside, has demonstrated medium cytotoxic

activity against HEp-2 (human laryngeal carcinoma) and HepG2 (human liver carcinoma) cell

lines.[2] Another lignan isolated from the same plant, strebluslignanol, also showed cytotoxic

effects against these cell lines.[2]

Cytotoxicity of Lignans from Streblus asper

Compound Cell Line IC₅₀ (µM)

Magnolignan A-2-O-beta-D-

glucopyranoside
HEp-2 13.3

HepG2 46.4

Strebluslignanol HEp-2 10.1

HepG2 21.7

These findings suggest that Magnolignan A and its derivatives are promising candidates for

further investigation as potential anticancer agents. The presence of phenolic hydroxyl groups

and the overall molecular architecture are thought to contribute to their biological effects.

Signaling Pathways
The precise signaling pathways modulated by Magnolignan A have not yet been elucidated.

However, based on the known mechanisms of other bioactive lignans, it is plausible that

Magnolignan A may exert its effects through various cellular signaling cascades involved in

cell proliferation, apoptosis, and inflammation. For instance, many lignans are known to interact

with pathways regulated by nuclear factor-kappa B (NF-κB), mitogen-activated protein kinases

(MAPKs), and Akt.
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Magnolignan A

Cancer Cell

Inhibition of Proliferation Induction of Apoptosis Modulation of Inflammation
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Caption: Hypothesized biological effects of Magnolignan A on cancer cells.

Further research is required to identify the specific molecular targets and signaling pathways of

Magnolignan A to fully understand its mechanism of action and therapeutic potential.

Conclusion
Magnolignan A is a promising natural product with a well-defined chemical structure and

interesting, albeit underexplored, biological activities. This guide provides a foundational

understanding of its chemical and physical properties, along with the methodologies for its

isolation and characterization. The preliminary cytotoxic data for related compounds warrant a

more in-depth investigation into the pharmacological effects of Magnolignan A and its potential

as a lead compound in drug discovery, particularly in the field of oncology. Future research

should focus on the total synthesis of Magnolignan A to ensure a renewable supply for

extensive biological screening, as well as detailed mechanistic studies to unravel its

interactions with cellular signaling pathways.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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